Cas no 887575-75-9 (1-ethoxynaphthalene-2-carbaldehyde)

• Product Name: 1-ethoxynaphthalene-2-carbaldehyde
• CAS No: 887575-75-9
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 6645566
• PubChem ID: 820915
• Update Time: 2025-05-19

1-ethoxynaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethoxynaphthalene-2-carbaldehyde

• Inchi： 1S/C13H12O2/c1-2-15-13-11(9-14)8-7-10-5-3-4-6-12(10)13/h3-9H,2H2,1H3
• InChI Key： BPGRUVNQIMGTQA-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C=O)=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-ethoxynaphthalene-2-carbaldehyde

1-Ethoxynaphthalene-2-carbaldehyde: A Comprehensive Overview

1-Ethoxynaphthalene-2-carbaldehyde, identified by the CAS number 887575-75-9, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure and functional groups, exhibits a wide range of applications and properties that make it a valuable subject of research and industrial interest.

The molecular structure of 1-ethoxynaphthalene-2-carbaldehyde consists of a naphthalene ring system with an ethoxy group (-OCH₂CH₃) attached at the 1-position and a carbaldehyde group (-CHO) at the 2-position. This arrangement imparts the compound with both aromaticity and reactivity, making it suitable for various chemical transformations. The naphthalene moiety, a fused bicyclic aromatic system, contributes to the compound's stability and electronic properties, while the ethoxy group introduces additional functionality through its ether linkage.

Recent studies have highlighted the potential of 1-ethoxynaphthalene-2-carbaldehyde in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. The compound's ability to undergo nucleophilic addition reactions at the aldehyde group has been leveraged to create derivatives with enhanced pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting its potential as a lead compound in oncology drug development.

In addition to its pharmaceutical applications, 1-ethoxynaphthalene-2-carbaldehyde has found utility in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics. Recent advancements in this field have utilized this compound as a building block for constructing π-conjugated polymers, which are essential components in flexible electronics and optoelectronic devices. A research team from Stanford University reported that polymers derived from this compound exhibit improved charge transport properties, making them promising candidates for next-generation electronic materials.

The synthesis of 1-ethoxynaphthalene-2-carbaldehyde typically involves multi-step organic reactions. A common approach includes the Friedel-Crafts alkylation of naphthaldehyde with an ethoxy group followed by oxidation to introduce the aldehyde functionality. This process requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

Beyond its chemical applications, the environmental impact of 1-ethoxynaphthalene-2-carbaldehyde has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms. According to findings published in the

In conclusion, 1-ethoxynaphthalene-2-carbaldehyde, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research and industrial development. From drug discovery to materials science, this compound exemplifies the transformative potential of organic chemistry in addressing contemporary challenges across various disciplines.